5-Hydroxy-4-(4-methoxy-phenyl)-5H-furan-2-one
Cat. No. B8282477
M. Wt: 206.19 g/mol
InChI Key: CQNJEVPUJGATLB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08207168B2
Procedure details
A suspension of 5-hydroxy-4-(4-methoxyphenyl)-5H-furan-2-one (2.00 g, 9.7 mmol) in 15 mL of ethanol was stirred as hydrazine hydrate (0.97 g, 2.0 eq) was added in dropwise. The reaction was stirred at 85° C. overnight, and then the solvent was reduced. The solid was collected and washed with cold EtOH to give 1.7 g (87%) of 5-(4-methoxy-phenyl)-2H-pyridazin-3-one: MS m/z 203 (M+H).
Yield
87%
Identifiers
|
REACTION_CXSMILES
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O[CH:2]1[O:6][C:5](=O)[CH:4]=[C:3]1[C:8]1[CH:13]=[CH:12][C:11]([O:14][CH3:15])=[CH:10][CH:9]=1.O.[NH2:17][NH2:18]>C(O)C>[CH3:15][O:14][C:11]1[CH:12]=[CH:13][C:8]([C:3]2[CH:2]=[N:18][NH:17][C:5](=[O:6])[CH:4]=2)=[CH:9][CH:10]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
|
2 g
|
|
Type
|
reactant
|
|
Smiles
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OC1C(=CC(O1)=O)C1=CC=C(C=C1)OC
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|
Name
|
|
|
Quantity
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15 mL
|
|
Type
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solvent
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|
Smiles
|
C(C)O
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Step Two
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Name
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|
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Quantity
|
0.97 g
|
|
Type
|
reactant
|
|
Smiles
|
O.NN
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
|
Setpoint
|
85 °C
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
The reaction was stirred at 85° C. overnight
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
|
|
Details
|
was added in dropwise
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The solid was collected
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WASH
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Type
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WASH
|
|
Details
|
washed with cold EtOH
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC1=CC=C(C=C1)C1=CC(NN=C1)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.7 g | |
| YIELD: PERCENTYIELD | 87% | |
| YIELD: CALCULATEDPERCENTYIELD | 86.7% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
